2-{2-[(2-Cyclopropylethyl)amino]-1,3-thiazol-4-yl}acetic acid

• IUPAC Name: 2-[2-(2-cyclopropylethylamino)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C10H14N2O2S/c13-9(14)5-8-6-15-10(12-8)11-4-3-7-1-2-7/h6-7H,1-5H2,(H,11,12)(H,13,14)
• InChI Key: CWIYLPURVGRJHO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CCNC2=NC(=CS2)CC(=O)O
• Molecular Formula: C10H14N2O2S
• Molecular Weight: 226.30 g/mol

Description

“2-{2-[(2-Cyclopropylethyl)amino]-1,3-thiazol-4-yl}acetic acid” is a chemical compound with the molecular formula C10H14N2O2S. It has a molecular weight of 226.30. The compound is related to potassium 2-{2-[(2-cyclopropylethyl)amino]-1,3-thiazol-4-yl}acetate, which has a molecular weight of 264.39.

Molecular Structure Analysis

The InChI code for the compound is 1S/C10H14N2O2S.K/c13-9(14)5-8-6-15-10(12-8)11-4-3-7-1-2-7;/h6-7H,1-5H2,(H,11,12)(H,13,14);/q;+1/p-1. This indicates the presence of a thiazole ring and a carboxylic acid group in the molecule.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a molecular weight of 226.30. More specific physical and chemical properties such as solubility, boiling point, and melting point are not available in the search results.

Scientific Research Applications

Medicine: Targeting Bradykinin B1 Receptor

This compound has potential applications in medicine, particularly in targeting the bradykinin B1 receptor (B1R). . Radiopharmaceuticals that target B1R can be used for diagnostic imaging or targeted radiotherapy, providing a pathway for personalized treatment strategies in oncology.

Agriculture: Chelated Amino Acid Complexes

In agriculture, the compound can be involved in the synthesis of chelated amino acid complexes. These complexes are used to enhance the nutrient absorption of plants, improve resistance to abiotic stress, and increase crop yield. .

Pharmacology: Development of Histamine Receptor Antagonists

The compound’s structure suggests potential use in pharmacology for the development of histamine receptor antagonists. These antagonists can be used to treat allergies, gastric acid conditions, and as sedatives. .

Safety and Hazards

The compound is associated with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

The primary target of 2-{2-[(2-Cyclopropylethyl)amino]-1,3-thiazol-4-yl}acetic acid is the large neutral amino acid transporter 1 (LAT1) . LAT1 is a system L amino acid transporter that plays a crucial role in the transport of large neutral amino acids across the cell membrane .

Mode of Action

This compound interacts with its target, LAT1, by acting as a system-specific substrate . It competes with other substrates for binding to LAT1, thereby inhibiting the transport of these amino acids into the cell .

Biochemical Pathways

The inhibition of LAT1 by this compound affects several biochemical pathways. One of the key pathways influenced is the mTORC1 signaling pathway . This pathway is crucial for cell growth and proliferation, and its activation is dependent on the uptake of essential amino acids via LAT1 .

Result of Action

The inhibition of LAT1 by this compound leads to a decrease in the uptake of essential amino acids into the cell. This, in turn, inhibits the activation of the mTORC1 pathway, leading to reduced cell growth and proliferation .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of other system L substrates in the extracellular environment can affect the compound’s efficacy as they compete for binding to LAT1 . Additionally, the stability of the compound can be affected by factors such as pH and temperature.